Cas no 22966-22-9 (1-(4-chlorophenyl)-3-phenylprop-2-en-1-one)

• Product Name: 1-(4-chlorophenyl)-3-phenylprop-2-en-1-one
• CAS No: 22966-22-9
• MF: C₁₅H₁₁ClO
• MW: 242.700243234634
• MDL: MFCD00016343
• CID: 1412813
• PubChem ID: 5377008
• Update Time: 2025-11-02

1-(4-chlorophenyl)-3-phenylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(4-chlorophenyl)-3-phenyl-, (E)-
• (E)-1-(4-Chlorphenyl)-3-phenyl-2-propen-1-on
• 1-(4-chlorophenyl)-3-phenylprop-2-en-1-one
• 1-(4-chlorophenyl)-3-phenyl-2-propen-1-one
• N10378
• (E)-1-(4-chlorophenyl)-3-phenyl-prop-2-en-1-one
• CS-0116756
• Propenone, 1-(4-chlorophenyl)-3-phenyl-
• CHEMBL227561
• (2E)-1-(4-chlorophenyl)-3-phenylprop-2-en-1-one
• 2-Propen-1-one, 1-(4-chlorophenyl)-3-phenyl-
• AKOS001483156
• 956-02-5
• Ketone, p-chlorophenyl styryl
• EN300-222020
• DTXSID301313946
• SCHEMBL196424
• 4'-Chlorchalkon
• (E)-1-(4-chlorophenyl)-3-phenylprop-2-en-1-one
• 3N-001
• 2-Propen-1-one, 1-(4-chlorophenyl)-3-phenyl-, (2E)-
• LS-14366
• 22966-22-9
• 4'-Chlorochalcone
• A845345
• MFCD00016343
• (2E)-1-(4-Chlorophenyl)-3-phenyl-2-propene-1-one
• Z46033266
• STK868560
• trans-4a(2)-Chlorochalcone
• Chalcone, 4'-chloro-

• MDL： MFCD00016343
• Inchi： 1S/C15H11ClO/c16-14-9-7-13(8-10-14)15(17)11-6-12-4-2-1-3-5-12/h1-11H/b11-6+
• InChI Key： HIINIOLNGCQCSM-IZZDOVSWSA-N
• SMILES： ClC1C=CC(=CC=1)C(/C=C/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 242.04993
• Monoisotopic Mass: 242.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones

Additional information on 1-(4-chlorophenyl)-3-phenylprop-2-en-1-one

Comprehensive Guide to 1-(4-chlorophenyl)-3-phenylprop-2-en-1-one (CAS No. 22966-22-9): Properties, Applications, and Market Insights

1-(4-chlorophenyl)-3-phenylprop-2-en-1-one (CAS No. 22966-22-9) is a versatile organic compound widely used in pharmaceutical and chemical research. This chalcone derivative is known for its unique structural properties, making it valuable in various scientific and industrial applications. In this article, we explore its chemical characteristics, synthesis methods, applications, and emerging trends in the market.

The molecular structure of 1-(4-chlorophenyl)-3-phenylprop-2-en-1-one features a chlorophenyl group and a phenylpropene moiety, contributing to its reactivity and functional versatility. Researchers often investigate its role as an intermediate in organic synthesis, particularly in the development of bioactive molecules. Its CAS No. 22966-22-9 is a key identifier in chemical databases, ensuring accurate referencing in academic and industrial settings.

One of the most searched questions about this compound is: "What are the applications of 1-(4-chlorophenyl)-3-phenylprop-2-en-1-one in drug discovery?" Studies highlight its potential as a scaffold for designing anti-inflammatory and antioxidant agents. Its chalcone backbone is frequently modified to enhance pharmacological properties, aligning with current trends in green chemistry and sustainable drug development.

In material science, 1-(4-chlorophenyl)-3-phenylprop-2-en-1-one is explored for its optical properties. Researchers are investigating its use in organic semiconductors and photovoltaic materials, addressing the growing demand for renewable energy solutions. The compound’s conjugated double bonds make it a candidate for advanced electronic applications, a topic gaining traction in AI-driven research queries.

The synthesis of 22966-22-9 typically involves Claisen-Schmidt condensation, a reaction between 4-chloroacetophenone and benzaldehyde. This method is favored for its efficiency and scalability, often discussed in forums on organic synthesis optimization. Recent advancements focus on catalyst-free and solvent-free approaches, reflecting the industry’s shift toward eco-friendly processes.

Market analysts note increasing demand for 1-(4-chlorophenyl)-3-phenylprop-2-en-1-one due to its role in high-value chemical intermediates. Suppliers emphasize high-purity grades to meet pharmaceutical standards, a key consideration for buyers searching for CAS No. 22966-22-9 suppliers. Regulatory compliance, such as REACH and GMP certifications, is another trending topic among procurement specialists.

In conclusion, 1-(4-chlorophenyl)-3-phenylprop-2-en-1-one (CAS No. 22966-22-9) bridges multiple scientific disciplines, from medicinal chemistry to renewable energy. Its adaptability to modern research needs—such as AI-assisted molecular design and green synthesis—ensures its relevance in evolving markets. For detailed technical specifications or sourcing inquiries, consult reputable chemical databases and certified suppliers.